Cas no 346690-99-1 ((2R)-2-aminopropyldimethylamine)

(2R)-2-aminopropyldimethylamine structure
346690-99-1 structure
Product Name:(2R)-2-aminopropyldimethylamine
CAS No:346690-99-1
MF:C5H14N2
MW:102.178061008453
MDL:MFCD16036179
CID:2199566
PubChem ID:11430749
Update Time:2025-04-21

(2R)-2-aminopropyldimethylamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-PROPANEDIAMINE, N1,N1-DIMETHYL-, (2R)-
    • (2S)-N<sup>1</sup>,N<sup>1</sup>-Dimethyl-1,2-propanediamine
    • (2R)-N1,N1-Dimethyl-1,2-propanediamine
    • (R)-N,N-Dimethyl-propane-1,2-diamine
    • (2R)-2-aminopropyldimethylamine
    • 346690-99-1
    • (R)-1-(Dimethylamino)-2-propanamine
    • SCHEMBL3073668
    • 849-542-7
    • ((2R)-2-aminopropyl)dimethylamine
    • RRQHLOZQFPWDCA-RXMQYKEDSA-N
    • (2R)-1-N,1-N-dimethylpropane-1,2-diamine
    • AKOS006239571
    • EN300-213227
    • (R)-N1,N1-DIMETHYLPROPANE-1,2-DIAMINE
    • AT11417
    • [(2R)-2-Aminopropyl]dimethylamine
    • (R)-N1,N1-dimethyl-propane-1,2-diamine
    • MDL: MFCD16036179
    • Inchi: 1S/C5H14N2/c1-5(6)4-7(2)3/h5H,4,6H2,1-3H3/t5-/m1/s1
    • InChI Key: RRQHLOZQFPWDCA-RXMQYKEDSA-N
    • SMILES: N(C)(C)C[C@@H](C)N

Computed Properties

  • Exact Mass: 102.115698455Da
  • Monoisotopic Mass: 102.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 43.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 0.834
  • Boiling Point: 107 ºC
  • Flash Point: 15 ºC

(2R)-2-aminopropyldimethylamine Pricemore >>

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